Cas no 2377033-29-7 (4-Bromo-3-methoxy-5-isoxazolemethanol)

• Product Name: 4-Bromo-3-methoxy-5-isoxazolemethanol
• CAS No: 2377033-29-7
• MF: C₅H₆BrNO₃
• MW: 208.01004076004
• CID: 6381985
• PubChem ID: 145913295
• Update Time: 2025-05-25

4-Bromo-3-methoxy-5-isoxazolemethanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-methoxyisoxazol-5-yl)methanol
• 4-Bromo-3-methoxy-5-isoxazolemethanol
• (4-Bromo-3-methoxy-1,2-oxazol-5-yl)methanol
• 2377033-29-7
• AT19737
• EN300-7445235

• Inchi： 1S/C5H6BrNO3/c1-9-5-4(6)3(2-8)10-7-5/h8H,2H2,1H3
• InChI Key： FLVFDKSZINPXLH-UHFFFAOYSA-N
• SMILES： O1C(CO)=C(Br)C(OC)=N1

Computed Properties

• Exact Mass: 206.95311g/mol
• Monoisotopic Mass: 206.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.741±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 338.6±37.0 °C(Predicted)
• pka: 12.43±0.10(Predicted)

Additional information on 4-Bromo-3-methoxy-5-isoxazolemethanol

Comprehensive Analysis of 4-Bromo-3-methoxy-5-isoxazolemethanol (CAS No. 2377033-29-7): Properties, Applications, and Industry Trends

4-Bromo-3-methoxy-5-isoxazolemethanol (CAS No. 2377033-29-7) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The isoxazole core, functionalized with bromo and methoxy groups, offers versatile reactivity for synthesizing bioactive molecules. Recent studies highlight its potential as a building block for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound's molecular structure (C₅H₆BrNO₃) combines a 5-membered isoxazole ring with a hydroxymethyl side chain, enabling diverse derivatization. Researchers are exploring its role in click chemistry and catalysis, addressing trends in sustainable synthesis. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for precision applications. Notably, its solubility in polar solvents (e.g., DMSO, methanol) facilitates laboratory-scale reactions.

Industry interest in 4-Bromo-3-methoxy-5-isoxazolemethanol correlates with rising searches for "isoxazole derivatives in drug development" and "brominated heterocycles." Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it valuable for constructing complex molecules. Environmental considerations drive innovations in green chemistry applications, where this compound's efficiency reduces waste generation. Regulatory-compliant synthesis protocols are documented in peer-reviewed journals, ensuring reproducibility.

Emerging applications include material science, where its halogenated structure contributes to organic electronics. Patent analyses reveal increasing use in OLED intermediates and photoresists. The compound's thermal stability (decomposition >200°C) suits high-temperature processes. Suppliers emphasize GMP-grade production to meet pharmaceutical standards, reflecting stringent quality demands.

Future prospects for CAS No. 2377033-29-7 involve AI-driven molecular design, with machine learning models predicting optimized derivatives. Collaborative studies between academia and industry explore its structure-activity relationships (SAR) for targeted therapies. As global R&D investment grows, this compound exemplifies the convergence of medicinal chemistry and process optimization technologies.